Cas no 428816-43-7 (5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole)

• Product Name: 5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole
• CAS No: 428816-43-7
• MF: C₁₆H₁₃NO₄S
• MW: 315.343723058701
• MDL: MFCD06245427
• CID: 326870
• PubChem ID: 2771737
• Update Time: 2025-04-19

5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• 5-[isocyano-(4-methylphenyl)sulfonylmethyl]-1,3-benzodioxole
• 5-[ISOCYANO-(TOLUENE-4-SULFONYL)-METHYL]-BENZO[1,3]DIOXOLE
• 5-[ISOCYANO(TOLUENE-4-SULPHONYL)METHYL]-1,3-BENZODIOXOLE
• 5-[isocyano[(4-methylphenyl)sulfonyl]methyl]-1,3-Benzodioxole
• 5-[1-isocyano-1-(toluene-4-sulfonyl)-methyl]-benzo[1,3]dioxole
• GL-0179
• FT-0604127
• XTRBMIRETKHRKF-UHFFFAOYSA-N
• 5-[Isocyano(4-methylbenzene-1-sulfonyl)methyl]-2H-1,3-benzodioxole
• GS-0339
• TQP0897
• 5-(isocyano(tosyl)methyl)benzo[d][1,3]dioxole
• 5-[Isocyano-(toluene4-sulfonyl)-methyl]-benzo[1,3]dioxole
• AKOS005257389
• 428816-43-7
• SCHEMBL4035606
• A6956
• DTXSID50378049
• MFCD06245427
• 5-[isocyano(4-methylbenzenesulfonyl)methyl]-2H-1,3-benzodioxole
• 5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole

• MDL： MFCD06245427
• Inchi： 1S/C16H13NO4S/c1-11-3-6-13(7-4-11)22(18,19)16(17-2)12-5-8-14-15(9-12)21-10-20-14/h3-9,16H,10H2,1H3
• InChI Key： XTRBMIRETKHRKF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1=CC=C2C(=C1)OCO2)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 315.05700
• Monoisotopic Mass: 315.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.3A^2
• XLogP3: 2.8

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 60.98000
• LogP: 3.42700

5-Isocyano-(toluene-4-sulfonyl)-methyl-benzo1,3dioxole Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds